Cas no 2167641-10-1 (2,6,6-Trimethyl-1,3-oxazinane)

• Product Name: 2,6,6-Trimethyl-1,3-oxazinane
• CAS No: 2167641-10-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5783315
• PubChem ID: 146298872
• Update Time: 2025-06-11

2,6,6-Trimethyl-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• EN300-1279832
• 2,6,6-trimethyl-1,3-oxazinane
• 2167641-10-1
• SCHEMBL21620462
• 2,6,6-Trimethyl-1,3-oxazinane

• Inchi： 1S/C7H15NO/c1-6-8-5-4-7(2,3)9-6/h6,8H,4-5H2,1-3H3
• InChI Key： SQJMGLWNMVBPSS-UHFFFAOYSA-N
• SMILES： O1C(C)NCCC1(C)C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,6,6-Trimethyl-1,3-oxazinane

2,6,6-Trimethyl-1,3-oxazinane (CAS No. 2167641-10-1): A Comprehensive Overview

2,6,6-Trimethyl-1,3-oxazinane (CAS No. 2167641-10-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound belongs to the class of oxazines, which are six-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of three methyl groups at the 2, 6, and 6 positions imparts distinct chemical and physical properties to this molecule, making it a valuable candidate for various applications.

The structure of 2,6,6-Trimethyl-1,3-oxazinane is characterized by its cyclic framework and the substitution pattern of the methyl groups. These structural features contribute to its stability and reactivity in different chemical environments. Recent studies have highlighted the potential of this compound in various areas, including pharmaceuticals, materials science, and synthetic chemistry.

In the realm of pharmaceutical research, 2,6,6-Trimethyl-1,3-oxazinane has shown promise as a lead compound for the development of new drugs. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,6,6-Trimethyl-1,3-oxazinane exhibit potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting these conditions.

Beyond its pharmaceutical applications, 2,6,6-Trimethyl-1,3-oxazinane has also been explored for its potential in materials science. The compound's stability and reactivity make it an attractive candidate for the synthesis of advanced materials with tailored properties. Researchers at the University of California have reported the use of 2,6,6-Trimethyl-1,3-oxazinane as a building block for the creation of novel polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as aerospace and electronics.

In synthetic chemistry, 2,6,6-Trimethyl-1,3-oxazinane serves as a versatile intermediate for the synthesis of complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing structures in a controlled manner. A notable example is its use in the synthesis of chiral compounds through asymmetric catalysis. This approach has been successfully applied to produce enantiomerically pure products with high yields and selectivities.

The synthesis of 2,6,6-Trimethyl-1,3-oxazinane typically involves multistep reactions that require careful control over reaction conditions to achieve high purity and yield. One common method involves the cyclization of an appropriate precursor followed by functional group modifications to introduce the methyl substituents. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

The physical properties of 2,6,6-Trimethyl-1,3-oxazinane, such as its melting point and solubility characteristics, are important considerations for its practical applications. These properties can be fine-tuned through structural modifications or by forming complexes with other molecules. For instance, researchers have developed methods to enhance the solubility of 2,6,6-Trimethyl-1,3-oxazinane in aqueous solutions by forming inclusion complexes with cyclodextrins. This improvement facilitates its use in formulations for drug delivery systems.

In conclusion, 2,6,6-Trimethyl-1,3-oxazinane (CAS No. 2167641-10-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in advancing various scientific fields.